Cas no 5617-54-9 (Heptanedioic acid,2,4,6-trioxo-)

• Product Name: Heptanedioic acid,2,4,6-trioxo-
• CAS No: 5617-54-9
• MF: C₇H₆O₇
• MW: 202.118342876434
• CID: 369390
• PubChem ID: 79719
• Update Time: 2025-04-19

Heptanedioic acid,2,4,6-trioxo- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid,2,4,6-trioxo-
• 2,4,6-Trioxoheptanedioic acid
• EINECS 227-042-4
• DTXSID20204700
• 5617-54-9
• UNII-HC7X7VH2YG
• NS00033474
• Heptanedioic acid, 2,4,6-trioxo-
• HC7X7VH2YG

• Inchi： 1S/C7H6O7/c8-3(1-4(9)6(11)12)2-5(10)7(13)14/h1-2H2,(H,11,12)(H,13,14)
• InChI Key： VIZWSBKJYCBUCA-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)=O)CC(C(=O)O)=O

Computed Properties

• Exact Mass: 202.01128
• Monoisotopic Mass: 202.011353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.9
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.62
• Boiling Point: 403.2°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.516
• PSA: 125.81